Cas no 2287345-13-3 (6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 2287345-13-3
• MF: C₁₁H₁₆NOP
• MW: 209.224603652954
• CID: 6108686
• PubChem ID: 165891001
• Update Time: 2025-07-20

6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline
• 2287345-13-3
• 6-(dimethylphosphoryl)-1,2,3,4-tetrahydroquinoline
• EN300-6751023

• Inchi： 1S/C11H16NOP/c1-14(2,13)10-5-6-11-9(8-10)4-3-7-12-11/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key： OASQVPLTXCEXEB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(P(C)(C)=O)C=C2)CCC1

Computed Properties

• Exact Mass: 209.096951132g/mol
• Monoisotopic Mass: 209.096951132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.3±45.0 °C(Predicted)
• pka: 2.63±0.20(Predicted)

Additional information on 6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline (CAS No. 2287345-13-3)

6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline (CAS No. 2287345-13-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, combining a tetrahydroquinoline core with a dimethylphosphinyl moiety, make it a versatile intermediate for synthesizing advanced molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and crop protection formulations.

The compound's phosphinyl group contributes to its distinct electronic properties, enabling interactions with biological targets or catalytic systems. Recent studies highlight its role as a key building block for heterocyclic compounds, which are pivotal in developing novel pharmaceuticals. With the growing demand for sustainable chemistry solutions, 6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline aligns with trends favoring eco-friendly synthesis routes and atom-efficient reactions.

In the context of AI-driven drug discovery, this compound has emerged as a subject of computational modeling due to its balanced lipophilicity and hydrogen-bonding capacity. Molecular docking simulations suggest potential affinity for central nervous system (CNS) targets, sparking interest in neurological therapeutic development. Its CAS No. 2287345-13-3 serves as a critical identifier for researchers compiling chemical libraries for high-throughput screening.

The agrochemical sector values 6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline for its potential as a precursor to plant growth regulators and pest control agents. Its structural similarity to bioactive alkaloids makes it a candidate for developing next-generation green pesticides, addressing global concerns about food security and environmental sustainability. Regulatory-compliant synthesis methods for this compound are being optimized to meet REACH and EPA standards.

From a technical perspective, the compound's stability under physiological conditions and compatibility with cross-coupling reactions enhance its utility in organophosphorus chemistry. Patent analyses reveal increasing filings involving derivatives of CAS No. 2287345-13-3, particularly for electronic materials with applications in OLED technology. Its electron-transport characteristics are being investigated for organic semiconductors.

Quality control protocols for 6-(Dimethylphosphinyl)-1,2,3,4-tetrahydroquinoline emphasize HPLC purity verification and spectroscopic characterization (NMR, MS). Suppliers typically provide technical data sheets detailing storage recommendations (-20°C under inert atmosphere) and solubility profiles (DMSO, ethanol). The compound's structure-activity relationships are frequently discussed in scientific literature regarding bioisosteric replacements in lead optimization.

Emerging applications include its use as a ligand in transition metal catalysis and as a template for metal-organic frameworks (MOFs). The dimethylphosphinyl group's coordination behavior enables the design of asymmetric catalysts for chiral synthesis, meeting pharmaceutical industry demands for enantioselective transformations. Recent conferences on green chemistry have featured discussions about its role in reducing heavy metal usage in synthetic processes.

Safety assessments indicate that proper handling with PPE (gloves, goggles) is sufficient for laboratory-scale operations. The compound's environmental fate is currently under study, with preliminary biodegradation data suggesting moderate persistence in aqueous systems. These findings contribute to its ESG (Environmental, Social, and Governance) profile evaluation for industrial adoption.

Market analysts project growth in demand for CAS No. 2287345-13-3 as contract research organizations expand their custom synthesis services. Price trends reflect its status as a high-value fine chemical, with gram-scale pricing typically exceeding $500 for ≥95% purity. Strategic partnerships between academic institutions and chemical manufacturers are accelerating process optimization for kilogram-scale production.

Future research directions may explore its incorporation into proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms. The compound's modular structure allows for systematic modification to tune pharmacokinetic properties, addressing contemporary challenges in drug delivery systems. Collaborative studies across chemistry, biology, and computational sciences continue to uncover new dimensions of its applicability.